Cas no 1283147-20-5 ([(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride)

• Product Name: [(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride
• CAS No: 1283147-20-5
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD28133600
• CID: 4566486
• PubChem ID: 118798391
• Update Time: 2025-05-23

[(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-((4-Methylpyrrolidin-2-Yl)Methanol Hydrochloride(WX601192)
• ((2S,4S)-4-METHYLPYRROLIDIN-2-YL)METHANOL HCL
• (2S,4S)-((4-Methylpyrrolidin-2-Yl)Methanol Hydrochloride
• [(2S,4S)-4-methylpyrrolidin-2-yl]methanol
• [(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride
• AS-70195
• CS-0444309
• SCHEMBL21522364
• ((2S,4S)-4-Methylpyrrolidin-2-yl)methanolhydrochloride
• MFCD28133600
• AKOS027255366
• ((2S,4S)-4-Methylpyrrolidin-2-yl)methanol hydrochloride
• 1283147-20-5
• [(2S,4S)-4-METHYLPYRROLIDIN-2-YL]METHANOL HYDROCHLORIDE

• MDL： MFCD28133600
• Inchi： 1S/C6H13NO.ClH/c1-5-2-6(4-8)7-3-5;/h5-8H,2-4H2,1H3;1H/t5-,6-;/m0./s1
• InChI Key： XQUDEODBOXKGJB-GEMLJDPKSA-N
• SMILES： [H]Cl.C([C@@H]1C[C@H](C)CN1)O

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on [(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride

Introduction to [(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride (CAS No. 1283147-20-5)

[(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride (CAS No. 1283147-20-5) is a chiral compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This compound, also known as (S)-4-Methylpyrrolidin-2-yl)methanol hydrochloride, is a derivative of pyrrolidine, a five-membered heterocyclic amine that plays a crucial role in various biological processes and synthetic pathways.

The chiral nature of [(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride makes it particularly valuable in the development of enantiomerically pure pharmaceuticals. Enantiomers are mirror-image isomers of a chiral molecule, and they can exhibit different biological activities. Therefore, the ability to synthesize and isolate specific enantiomers is essential for optimizing drug efficacy and safety. Recent advancements in asymmetric synthesis have enabled more efficient and selective production of this compound, further enhancing its utility in drug discovery and development.

In the context of medicinal chemistry, [(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride has been explored for its potential as a building block in the synthesis of various bioactive molecules. Its structural features, including the chiral center and the hydroxyl group, provide multiple points of functionalization, allowing for the creation of diverse chemical libraries. These libraries can be screened for a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

One notable application of [(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride is in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier and its interaction with specific neurotransmitter receptors make it a promising candidate for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Recent studies have shown that derivatives of this compound can modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are implicated in synaptic plasticity and memory formation.

Beyond its pharmaceutical applications, [(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride has also found use in materials science. The compound's unique properties make it suitable for the synthesis of advanced materials with tailored functionalities. For example, it can be incorporated into polymers to enhance their mechanical strength, thermal stability, and biocompatibility. These materials have potential applications in biomedical devices, tissue engineering, and drug delivery systems.

The synthesis of [(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride typically involves several steps, including the formation of the pyrrolidine ring and the introduction of the chiral centers. One common approach is to use chiral auxiliaries or catalysts to achieve high enantioselectivity during the synthesis process. Recent research has focused on developing more sustainable and environmentally friendly methods for producing this compound, such as using biocatalysis or metal-free catalytic systems.

In conclusion, [(2S,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride (CAS No. 1283147-20-5) is a versatile chiral compound with significant potential in pharmaceuticals and materials science. Its unique structural features and ability to form enantiomerically pure derivatives make it an important tool for researchers working in these fields. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow further.